Cas no 578703-91-0 (1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER)

1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER structure
578703-91-0 structure
Product Name:1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER
CAS No:578703-91-0
MF:C10H8ClN3O2
MW:237.642420768738
CID:3213141
PubChem ID:52044288
Update Time:2025-04-21

1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER
    • F2157-1063
    • 578703-91-0
    • AKOS040815101
    • methyl 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
    • Inchi: 1S/C10H8ClN3O2/c1-16-10(15)9-6-14(13-12-9)8-4-2-7(11)3-5-8/h2-6H,1H3
    • InChI Key: FSGYBUOEJMLQAN-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(Cl)C=C2)C=C(C(OC)=O)N=N1

Computed Properties

  • Exact Mass: 237.0305042Da
  • Monoisotopic Mass: 237.0305042Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57Ų
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